Cas no 4595-64-6 (5-Bromo-4-butylpyrimidine)
5-Bromo-4-butylpyrimidine Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-4-butylpyrimidine
- 4-Butyl-5-brom-pyrimidin
- 5-bromanyl-4-butyl-pyrimidine
- 5-bromo-4-butyl-pyrimidine
- Pyrimidine,5-bromo-4-butyl
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- MDL: MFCD09800931
- Inchi: 1S/C8H11BrN2/c1-2-3-4-8-7(9)5-10-6-11-8/h5-6H,2-4H2,1H3
- InChI Key: LLPITUMEHNOXPJ-UHFFFAOYSA-N
- SMILES: BrC1=CN=CN=C1CCCC
Computed Properties
- Exact Mass: 214.01100
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 2.6
Experimental Properties
- PSA: 25.78000
- LogP: 2.58170
5-Bromo-4-butylpyrimidine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Bromo-4-butylpyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR11577-1g |
5-Bromo-4-butylpyrimidine |
4595-64-6 | 1g |
£120.00 | 2023-09-01 | ||
| TRC | B683268-100mg |
5-Bromo-4-butylpyrimidine |
4595-64-6 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B683268-250mg |
5-Bromo-4-butylpyrimidine |
4595-64-6 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B683268-500mg |
5-Bromo-4-butylpyrimidine |
4595-64-6 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B683268-1g |
5-Bromo-4-butylpyrimidine |
4595-64-6 | 1g |
$ 98.00 | 2023-04-18 | ||
| Chemenu | CM165307-10g |
5-bromo-4-butylpyrimidine |
4595-64-6 | 95% | 10g |
$335 | 2021-08-05 | |
| Chemenu | CM165307-25g |
5-bromo-4-butylpyrimidine |
4595-64-6 | 95% | 25g |
$604 | 2021-08-05 | |
| Fluorochem | 216728-1g |
5-Bromo-4-butylpyrimidine |
4595-64-6 | 95% | 1g |
£100.00 | 2022-03-01 | |
| Fluorochem | 216728-5g |
5-Bromo-4-butylpyrimidine |
4595-64-6 | 95% | 5g |
£300.00 | 2022-03-01 | |
| Fluorochem | 216728-25g |
5-Bromo-4-butylpyrimidine |
4595-64-6 | 95% | 25g |
£850.00 | 2022-03-01 |
5-Bromo-4-butylpyrimidine Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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